Cas no 56079-02-8 (3-Thiophenethiol, 2,3-dihydro-5-methyl-)

• Product Name: 3-Thiophenethiol, 2,3-dihydro-5-methyl-
• CAS No: 56079-02-8
• MF: C₅H₈S₂
• MW: 132.247018814087
• CID: 4037463
• PubChem ID: 20362516
• Update Time: 2025-08-01

3-Thiophenethiol, 2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenethiol, 2,3-dihydro-5-methyl-
• 4-Mercapto-2-methyl-4,5-dihydrothiophene
• 56079-02-8
• SCHEMBL23838385
• DTXSID201286407
• CHEBI:173527
• 5-methyl-2,3-dihydrothiophene-3-thiol
• 2,3-Dihydro-5-methyl-3-thiophenethiol
• 2-methyl-4,5-dihydrothiophen-4-thiol

• Inchi： 1S/C5H8S2/c1-4-2-5(6)3-7-4/h2,5-6H,3H2,1H3
• InChI Key： XMTPGJJWJZMORB-UHFFFAOYSA-N
• SMILES： C1SC(C)=CC1S

Computed Properties

• Exact Mass: 132.00674260Da
• Monoisotopic Mass: 132.00674260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Thiophenethiol, 2,3-dihydro-5-methyl-

3-Thiophenethiol, 2,3-dihydro-5-methyl- (CAS No. 56079-02-8)

3-Thiophenethiol, 2,3-dihydro-5-methyl-, also known by its CAS registry number 56079-02-8, is a sulfur-containing organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered aromatic heterocycles containing one sulfur atom. The structure of 3-thiophenethiol is characterized by a thiophene ring with a methyl group at the 5-position and a thiol (-SH) group at the 3-position. Its unique electronic properties and reactivity make it a valuable compound in various applications.

The synthesis of 3-thiophenethiol typically involves the modification of thiophene derivatives through substitution or addition reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the thiol group under mild conditions. These developments have not only improved the yield but also expanded the scope of its potential applications.

One of the most notable applications of 3-thiophenethiol is in the field of materials science, particularly in the development of advanced polymers and composites. The compound's ability to undergo sulfur-based cross-linking reactions makes it an ideal candidate for creating high-performance materials with enhanced mechanical and thermal properties. Recent studies have demonstrated its potential as a building block for synthesizing conductive polymers, which are widely used in electronic devices such as sensors and flexible electronics.

In addition to its role in materials science, 3-thiophenethiol has also shown promise in medicinal chemistry. Its sulfur-containing functional groups make it a potential candidate for drug design, particularly in targeting enzymes or proteins involved in various disease pathways. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules with anti-inflammatory or antioxidant properties. These findings highlight its potential as a lead compound for future drug development.

The electronic properties of 3-thiophenethiol have also been leveraged in sensor technology. Due to its ability to form stable metal-sulfur bonds, it has been used as a sensing material for detecting various analytes, including heavy metals and volatile organic compounds (VOCs). Recent studies have reported the integration of this compound into graphene-based sensors, significantly improving their sensitivity and selectivity.

From an environmental perspective, 3-thiophenethiol has been studied for its role in remediation processes. Its ability to bind with metal ions makes it a potential candidate for removing heavy metals from contaminated water sources. Researchers have explored its use in conjunction with other adsorbents to enhance the efficiency of water treatment processes.

In conclusion, 3-thiophenethiol (CAS No. 56079-02-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research and development efforts. As advancements in synthetic methods and material science progress, the potential uses of this compound are expected to expand further, making it an essential component in modern chemical research.